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Compound of Interest

Compound Name: CT1113

Cat. No.: B12377666 Get Quote

Technical Support Center: CT1113
Welcome to the technical support center for CT1113, a potent inhibitor of USP28 and USP25.

This resource is designed to provide researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, stability, and effective

use of CT1113 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for CT1113 powder?

For optimal stability, solid CT1113 should be stored in a tightly sealed container in a dry place,

protected from light. For long-term storage, it is recommended to store the solid compound at

-20°C.

Q2: How should I prepare and store stock solutions of CT1113?

CT1113 stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[1] To ensure

stability and minimize degradation, it is crucial to aliquot the stock solution into single-use

volumes and store them at -80°C.[1] This practice helps to avoid repeated freeze-thaw cycles,

which can compromise the integrity of the compound.[1]

Q3: What is the stability of CT1113 stock solutions at different temperatures?

Based on available data, the stability of CT1113 stock solutions is as follows:
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-80°C: Stable for up to 6 months.[1]

-20°C: Stable for up to 1 month.[1]

It is strongly advised to use the solution within these timeframes to ensure experimental

reproducibility.

Q4: Can I store diluted working solutions of CT1113?

It is not recommended to store diluted working solutions for extended periods. Fresh dilutions

should be prepared from the frozen stock solution for each experiment to ensure the accuracy

and reliability of the results.

Q5: I observed precipitation in my CT1113 stock solution after thawing. What should I do?

If precipitation is observed, gently warm the vial to 37°C and vortex briefly to redissolve the

compound. If the precipitate does not dissolve, it may indicate degradation or solvent

evaporation, and it is advisable to use a fresh aliquot.
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Issue Potential Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

1. Degraded CT1113 stock:

Improper storage or multiple

freeze-thaw cycles. 2.

Inaccurate concentration:

Pipetting error or solvent

evaporation.

1. Prepare a fresh stock

solution from solid CT1113.

Ensure proper aliquoting and

storage at -80°C. 2. Verify the

concentration of your stock

solution. Use calibrated

pipettes and ensure vials are

tightly sealed.

Precipitation of CT1113 in cell

culture media.

1. Low solubility in aqueous

media: CT1113 is a

hydrophobic molecule. 2. High

final concentration: Exceeding

the solubility limit in the final

working solution.

1. Ensure the final DMSO

concentration in your cell

culture media is low (typically

≤0.1%) to maintain solubility

and minimize solvent toxicity.

2. Perform a solubility test to

determine the optimal working

concentration range in your

specific experimental setup.

No observable effect in a

known CT1113-sensitive cell

line.

1. Inactive compound: See

"Inconsistent results" above. 2.

Cell line integrity: Mycoplasma

contamination or genetic drift

affecting the target pathway. 3.

Incorrect experimental

conditions: Suboptimal

incubation time or cell density.

1. Use a fresh aliquot of

CT1113 and validate its activity

in a positive control

experiment. 2. Regularly test

your cell lines for mycoplasma

contamination. Use early

passage cells for experiments.

3. Optimize experimental

parameters such as treatment

duration and cell seeding

density.

Data Presentation
Table 1: Long-Term Storage Stability of CT1113 Stock Solutions
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Storage
Temperature

Recommended
Solvent

Maximum Storage
Duration

Key
Considerations

-20°C DMSO 1 month[1]
Aliquot to avoid

freeze-thaw cycles.

-80°C DMSO 6 months[1]
Preferred for long-

term storage.

Experimental Protocols
Protocol 1: Preparation of CT1113 Stock Solution (10
mM)

Materials:

CT1113 (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Procedure:

1. Allow the vial of solid CT1113 to equilibrate to room temperature before opening.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of CT1113 is 463.55 g/mol .

3. Add the calculated volume of DMSO to the vial of CT1113.

4. Vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C can aid

dissolution.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/ct1113.html
https://www.medchemexpress.com/ct1113.html
https://www.benchchem.com/product/b12377666?utm_src=pdf-body
https://www.benchchem.com/product/b12377666?utm_src=pdf-body
https://www.benchchem.com/product/b12377666?utm_src=pdf-body
https://www.benchchem.com/product/b12377666?utm_src=pdf-body
https://www.benchchem.com/product/b12377666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Western Blot Analysis for NOTCH1
Destabilization

Cell Treatment:

1. Plate a CT1113-sensitive cell line (e.g., a T-ALL cell line with activated NOTCH1 signaling)

at an appropriate density.

2. The following day, treat the cells with varying concentrations of CT1113 (e.g., 0, 1, 5, 10

µM) for a predetermined time (e.g., 24 hours).

Protein Extraction:

1. Wash the cells with ice-cold PBS.

2. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

3. Centrifuge the lysates to pellet cell debris and collect the supernatant.

Western Blotting:

1. Determine the protein concentration of each lysate using a BCA assay.

2. Denature equal amounts of protein by boiling in Laemmli sample buffer.

3. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

4. Block the membrane and probe with primary antibodies against cleaved NOTCH1

(Val1744) and a loading control (e.g., GAPDH or β-actin).

5. Incubate with the appropriate HRP-conjugated secondary antibodies.

6. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Visualizations
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Caption: Experimental workflow for CT1113 from preparation to use.
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Caption: Simplified signaling pathway of CT1113 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377666#long-term-storage-and-stability-of-ct1113-
stocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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